
Navigating the Safety Profile of Boc-Tyr(Bzl)-OH:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Tyr(Bzl)-OH

Cat. No.: B558118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data associated

with Boc-Tyr(Bzl)-OH (CAS Number: 2130-96-3), a key building block in peptide synthesis.

Understanding the safety and handling requirements of this compound is paramount for

ensuring laboratory safety and regulatory compliance in research and drug development

settings. This document outlines its chemical and physical properties, safety hazards, handling

procedures, and toxicological profile, presented in a clear and accessible format.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-Tyr(Bzl)-OH is presented in the table below.

These properties are essential for its proper handling, storage, and use in experimental

settings.
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Property Value Reference

CAS Number 2130-96-3

Molecular Formula C21H25NO5 [1]

Molecular Weight 371.43 g/mol

Melting Point 110-112 °C

Optical Activity ([α]20/D) +27.0 ± 1.5°, c = 2% in ethanol

Storage Temperature 2-8°C

Safety Data Sheet (SDS) Analysis
The Safety Data Sheet for Boc-Tyr(Bzl)-OH indicates that the compound is not classified as

hazardous according to GHS criteria.[2] However, standard laboratory safety precautions

should always be observed.

Hazard Identification and Precautionary Measures
While not classified as hazardous, direct contact with the skin, eyes, and respiratory tract

should be avoided. In case of contact, the following first aid measures are recommended:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of Boc-Tyr(Bzl)-
OH.
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Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Avoid dust formation.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is 2-8°C.

Experimental Protocols: Standard Methodologies
While specific experimental data for Boc-Tyr(Bzl)-OH is not extensively available in the public

domain, the following are standard methodologies for assessing the types of data typically

found in a Safety Data Sheet.

Melting Point Determination
The melting point of a solid compound is determined using a melting point apparatus. A small,

dry sample is packed into a capillary tube and placed in the apparatus. The temperature is

slowly increased, and the range from which the substance first begins to melt to when it

becomes completely liquid is recorded. This is a key indicator of purity.

Optical Rotation Measurement
Optical rotation is measured using a polarimeter. A solution of the compound at a known

concentration is prepared in a suitable solvent (e.g., ethanol for Boc-Tyr(Bzl)-OH). This

solution is placed in a polarimeter tube of a specific length. Plane-polarized light is passed

through the solution, and the angle of rotation is measured. The specific rotation is then

calculated based on the observed rotation, concentration, and path length.

Chemical Safety Assessment Workflow
The following diagram illustrates a generalized workflow for assessing the safety of a chemical

compound like Boc-Tyr(Bzl)-OH upon its arrival and before its use in a laboratory setting.
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Caption: Chemical Safety Assessment Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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